Cas no 13718-94-0 (Palatinose Monohydrate)

• Product Name: Palatinose Monohydrate
• CAS No: 13718-94-0
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• MDL: MFCD11100373
• CID: 49434
• Update Time: 2025-04-18

Palatinose Monohydrate Chemical and Physical Properties

Names and Identifiers

• (3S,4R,5R)-1,3,4,5-Tetrahydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hexan-2-one
• 6-O-alpha-D-glucopyranosyl-D-fructose
• PALATINOSE
• PALATINOSE(P)
• Palatinose Hydrate
• 6-O-A-D-GLC-D-FRU
• 6-O-alpha-D-glucopyranosyl-D-fructofuranose
• 6-O-α-D-Glucopyranosyl-D-fructose Hydrate
• Isomaltulose
• Isomaltulose Hydrate
• Palatinose(R)
• (3S,4R,5R)
• Palatinose Einecs 237-282-1
• PALATINOSE 98+%
• Isomaltulose ,98%
• Palatinose Monohydrate

• MDL： MFCD11100373
• Inchi： 1S/C12H22O11/c13-1-4(15)7(17)8(18)5(16)3-22-12-11(21)10(20)9(19)6(2-14)23-12/h5-14,16-21H,1-3H2/t5-,6-,7-,8-,9-,10+,11-,12+/m1/s1
• InChI Key： RJPPRBMGVWEZRR-WTZPKTTFSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@H]([C@H]([C@@H](C(CO)=O)O)O)O

Computed Properties

• Exact Mass: 342.11600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 190

Experimental Properties

• Color/Form: White to light yellow crystalline powder
• Melting Point: 123-125℃
• Boiling Point: 684.1°C at 760 mmHg
• Refractive Index: 99 ° (C=1, H2O)
• Water Partition Coefficient: almost transparency
• PSA: 189.53000
• LogP: -5.39560
• Solubility: Not determined
• Merck: 14,5182

Palatinose Monohydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 20/21/22-37/38-41-48
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：LS7175420
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides
• Other Chemical Reagents